N-(3,5-dimethylphenyl)-3,4-diethoxybenzamide

• IUPAC Name: N-(3,5-dimethylphenyl)-3,4-diethoxybenzamide
• InChI: InChI=1S/C19H23NO3/c1-5-22-17-8-7-15(12-18(17)23-6-2)19(21)20-16-10-13(3)9-14(4)11-16/h7-12H,5-6H2,1-4H3,(H,20,21)
• InChI Key: IFKNIZAVMSWRKG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC(=CC(=C2)C)C)OCC
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

N-(3,5-dimethylphenyl)-3,4-diethoxybenzamide, commonly known as DDEB, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the group of benzamide derivatives and has been shown to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-tumor properties.

Scientific Research Applications

DDEB has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-tumor properties. In vitro studies have demonstrated that DDEB inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. DDEB has also been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs).

Mechanism of Action

The mechanism of action of DDEB is not fully understood. However, it has been proposed that DDEB exerts its anti-inflammatory and anti-cancer effects by inhibiting the activity of COX-2 and MMPs. COX-2 is an enzyme that plays a key role in the synthesis of prostaglandins, which are involved in inflammation. MMPs are a family of enzymes that are involved in the breakdown of extracellular matrix proteins. Inhibition of MMPs can lead to the prevention of tumor invasion and metastasis.
Biochemical and Physiological Effects:
DDEB has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that DDEB inhibits the proliferation of cancer cells, induces apoptosis, and inhibits the activity of various enzymes. In animal studies, DDEB has been shown to inhibit tumor growth and reduce inflammation.

Advantages and Limitations for Lab Experiments

DDEB has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab. It has been extensively studied, and its mechanism of action is well understood. However, there are also some limitations to using DDEB in lab experiments. It has low solubility in water, which can make it difficult to administer in vivo. Additionally, the toxicity of DDEB has not been fully characterized, which can limit its use in animal studies.

Future Directions

For the study of DDEB include its potential use in the treatment of cancer and inflammation, as well as in other areas such as neurodegenerative diseases and cardiovascular diseases.

Synthesis Methods

The synthesis of DDEB involves the reaction of 3,5-dimethylphenylamine with 3,4-diethoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction yields DDEB as a white solid with a purity of around 95%. The synthesis of DDEB has been optimized to improve the yield and purity of the compound.